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Compound of Interest

Compound Name: 2-Cyclopropoxyacetic acid

CAS No.: 246869-07-8

Cat. No.: B3050267

Get Quote

Executive Summary & Chemical Profile
2-Cyclopropoxyacetic acid is a specialized ether-linked carboxylic acid intermediate used

primarily in medicinal chemistry and drug discovery. Unlike common bulk acids (e.g., acetic

acid), this compound possesses a cyclopropyl ether moiety, which introduces specific stability

and reactivity considerations.

Operational Directive: Treat this substance as a Corrosive Organic Acid with potential peroxide-

forming capability upon prolonged storage. Do not dispose of via sanitary sewer systems,

regardless of pH neutralization.
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Parameter Data

Chemical Name 2-Cyclopropoxyacetic acid

CAS Number 246869-07-8

Molecular Formula C₅H₈O₃

Molecular Weight 116.12 g/mol

Physical State Liquid (typically) or low-melting solid

Primary Hazard Corrosive (Skin/Eye); Irritant

RCRA Classification
D002 (Corrosivity) if pH < 2; otherwise Non-

Regulated Organic

Hazard Assessment & Pre-Disposal Validation
Before initiating disposal, you must validate the state of the material. This protocol prevents the

accidental mixing of incompatible waste streams, a leading cause of laboratory accidents.

A. The "Ether" Risk Factor
While less prone to autoxidation than diisopropyl ether, the cyclopropyl ether linkage in 2-
Cyclopropoxyacetic acid presents a theoretical risk of peroxide formation over extended

storage periods.

Protocol: If the container is >12 months old or shows crystal formation around the cap, DO

NOT OPEN. Contact EHS for remote opening or stabilization.

Test: For containers in active use, test for peroxides using Quantofix® or similar starch-

iodide strips prior to bulking into waste drums.

B. Compatibility Logic
Incompatible with: Strong oxidizers (Nitric acid, Peroxides), Strong bases (Sodium

hydroxide), and Cyanides/Sulfides (risk of HCN/H₂S gas evolution).

Compatible with: Other organic acids (Acetic acid, Formic acid) and non-halogenated

organic solvents (if bulking for incineration).
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Step-by-Step Disposal Workflow
Phase 1: Segregation (The "Point of Generation")
Objective: Prevent cross-contamination at the bench level.

Identify the Stream: Determine if the waste is "Pure Substance" (unused reagent) or

"Reaction Mixture" (mixed with solvents).

Select Container: Use an HDPE (High-Density Polyethylene) or glass container. Avoid metal

containers due to acid corrosion.

Labeling: Apply a hazardous waste label immediately upon the first drop of waste entering

the container.

Required Fields: "Hazardous Waste," Chemical Name ("2-Cyclopropoxyacetic acid"),

Hazard Class ("Corrosive").

Phase 2: Bulking & Storage
Objective: Maintain compliance with Satellite Accumulation Area (SAA) regulations (40 CFR

262.15).

Secondary Containment: Place the waste bottle in a chemically resistant tray to capture

potential leaks.

Cap Management: Keep the container tightly closed unless adding waste. Do not leave

funnels in the neck.

Volume Limit: Ensure the SAA does not exceed 55 gallons (approx. 200 L) of hazardous

waste.

Phase 3: Final Handoff
Objective: Transfer custody to licensed disposal contractors.

PH Check: If the waste is an aqueous mixture, verify pH.[1][2] If pH < 2, it is strictly D002

waste.
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Manifesting: List as "Waste Corrosive Liquid, Acidic, Organic, N.O.S. (2-
Cyclopropoxyacetic acid)."

Destruction Method: The preferred method is Fuel Blending/Incineration. This ensures the

complete destruction of the cyclopropyl ring and ether linkage.

Visual Workflow: Waste Stream Decision Tree
The following diagram illustrates the critical decision points for disposing of 2-
Cyclopropoxyacetic acid, ensuring compliance with RCRA regulations.
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Figure 1: Decision logic for the segregation and disposal of 2-Cyclopropoxyacetic acid,

prioritizing peroxide safety checks and proper stream segregation.

Emergency Procedures (Spill Response)
In the event of a spill outside of a fume hood:

Evacuate & Ventilate: The vapors may be irritating. Clear the immediate area.[1][3]

PPE: Wear nitrile gloves (double-gloved recommended), safety goggles, and a lab coat.

Neutralization:

Do not use water initially (may spread the acid).

Apply a spill pillow or an acid neutralizer (e.g., Sodium Bicarbonate or Amphoteric

absorbent).

Note: Expect fizzing (CO₂ release) during neutralization.

Cleanup: Once pH is neutral (6–8), sweep/scoop into a hazardous waste bag. Label as

"Debris from Acid Spill."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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